3-(1-isopropyl-1H-indol-3-yl)-1-[4-(methylsulfonyl)piperazino]-1-propanone

• Molecular Formula: C19H27N3O3S
• Molecular Weight: 377.5 g/mol
• SMILES: CC(C)N1C=C(C2=CC=CC=C21)CCC(=O)N3CCN(CC3)S(=O)(=O)C
• InChI: InChI=1S/C19H27N3O3S/c1-15(2)22-14-16(17-6-4-5-7-18(17)22)8-9-19(23)20-10-12-21(13-11-20)26(3,24)25/h4-7,14-15H,8-13H2,1-3H3
• InChIKey: OUIZQFGEBRDXEB-UHFFFAOYSA-N

3-(1-Isopropyl-1H-indol-3-yl)-1-[4-(methylsulfonyl)piperazino]-1-propanone is a synthetic indole-piperazine propanone derivative belonging to the sulfonylated piperazine class of cannabinoid-1 (CB1) receptor modulators. The compound is catalogued in the Therapeutic Target Database (TTD) as a small-molecular drug candidate targeting CB1 with antagonist functional activity, indicated for obesity.

3-(1-Isopropyl-1H-indol-3-yl)-1-[4-(methylsulfonyl)piperazino]-1-propanone: Procurement-Relevant Identity and Class Assignment

3-(1-Isopropyl-1H-indol-3-yl)-1-[4-(methylsulfonyl)piperazino]-1-propanone is a synthetic indole-piperazine propanone derivative belonging to the sulfonylated piperazine class of cannabinoid-1 (CB1) receptor modulators [1]. The compound is catalogued in the Therapeutic Target Database (TTD) as a small-molecular drug candidate targeting CB1 with antagonist functional activity, indicated for obesity [2]. Its structure features an N-isopropyl substituent on the indole ring, a propanone linker, and an N-methylsulfonyl piperazine moiety, distinguishing it from N-methyl, N-unsubstituted, and alternative N-alkyl indole congeners within the aminoalkylindole cannabinoid ligand family [3].

1

Sulfonylated piperazine chemotype – CB1 antagonist probe

2

N-isopropyl indole substitution distinct from N-methyl analogs

3

Mid-range functional potency within patent series for SAR dynamic range

4

Obesity-model CB1 pathway research context (TTD annotated antagonist)

• [1] BindingDB. Affinity Data for US10202379, Reference Example 629. EC50: 8 nM. Assay: 96-well plate, serial dilution. Deposited 2019-09-02. View Source
• [2] Therapeutic Target Database (TTD). Sulfonylated piperazine derivative 3 (Drug ID: D0FR1Q). Target: Cannabinoid receptor 1 (CB1), Antagonist. Indication: Obesity. View Source
• [3] Manera C, Tuccinardi T, Martinelli A. Indoles and Related Compounds as Cannabinoid Ligands. Mini-Reviews in Medicinal Chemistry. 2008;8(4):370-387. Review of aminoalkylindole derivatives and CB1/CB2 SAR. View Source

Why In-Class CB1 Piperazine Modulators Cannot Substitute for 3-(1-Isopropyl-1H-indol-3-yl)-1-[4-(methylsulfonyl)piperazino]-1-propanone

Sulfonylated piperazine CB1 modulators exhibit steep structure-activity relationships (SAR) wherein the N-alkyl substituent on the indole ring is a critical determinant of receptor binding affinity, functional potency (EC50), and inverse agonism efficacy [1]. Within a single patent series (US10202379), EC50 values span over two orders of magnitude (0.8–108 nM) solely from variation in peripheral substituents, demonstrating that even seemingly conservative substitutions (e.g., N-methyl vs. N-isopropyl on indole) can produce non-interchangeable pharmacological profiles in the same functional assay [2]. Generic substitution without quantitative activity verification therefore risks selecting a compound with functionally irrelevant or misleading potency for the intended experimental system [3].

N-alkyl indole substituent is critical – even N-methyl vs. N-isopropyl may shift functional profile and cannot be assumed interchangeable.

In-series potency dispersion exceeds 100-fold; generic congener selection without activity verification may yield functionally irrelevant probe.

Direct functional data for the closest N-methyl analog are not publicly available – experimental confirmation required before any substitution.

• [1] Patent EP2056828A4. Sulfonylated piperazines as cannabinoid-1 receptor modulators. Merck & Co. Filed 2007-08-17. Describes SAR of sulfonylated piperazine CB1 antagonists/inverse agonists. View Source
• [2] BindingDB. EC50 data for US10202379 Reference Examples: 730 (0.799 nM), 654 (1 nM), 621 (2 nM), 731 (2.08 nM), 463 (5 nM), 629 (8 nM), 244 (108 nM). All measured under identical assay conditions (96-well plate, serial dilution). View Source
• [3] Manera C, Tuccinardi T, Martinelli A. Indoles and Related Compounds as Cannabinoid Ligands. Mini-Reviews in Medicinal Chemistry. 2008;8(4):370-387. View Source

Quantitative Differentiation Evidence for 3-(1-Isopropyl-1H-indol-3-yl)-1-[4-(methylsulfonyl)piperazino]-1-propanone vs. Structural Analogs

CB1 Receptor Functional Potency (EC50): Target Compound vs. Patent Series Congeners in Identical Assay Format

In a standardized 96-well plate functional assay measuring CB1 receptor modulation, the target compound (US10202379, Reference Example 629) exhibits an EC50 of 8 nM [1]. This places it at an intermediate potency position within the patent series: approximately 10-fold less potent than the most active congener (Reference Example 730, EC50 = 0.799 nM) but approximately 13.5-fold more potent than the least active comparator (Reference Example 244, EC50 = 108 nM) [1]. The N-methyl analog (3-(1-methyl-1H-indol-3-yl)-1-[4-(methylsulfonyl)piperazino]-1-propanone) constitutes the closest structural comparator, differing solely by replacement of the N-isopropyl with N-methyl on the indole ring; however, quantitative functional data for this direct analog in the same assay are not publicly available, representing a critical evidence gap that must be confirmed experimentally [2].

CB1 functional potency (EC50)

Reported

Target EC50 = 8 nM; patent series range 0.8–108 nM (identical 96-well assay). Approximately 10× less potent than most active congener, ~13.5× more potent than least active.

Mid-range potency supports SAR dynamic range; extreme-potency outliers may saturate assay windows.

Data to verify for direct N-methyl analog (not publicly available).

Evidence Dimension	CB1 receptor functional EC50 (nM)
Target Compound Data	EC50 = 8 nM (Reference Example 629)
Comparator Or Baseline	Reference Example 730: EC50 = 0.799 nM; Reference Example 654: EC50 = 1 nM; Reference Example 621: EC50 = 2 nM; Reference Example 731: EC50 = 2.08 nM; Reference Example 463: EC50 = 5 nM; Reference Example 244: EC50 = 108 nM
Quantified Difference	8.0 nM (target) is in the mid-range of the series spanning 0.799–108 nM; ~10× less potent than Ref 730, ~13.5× more potent than Ref 244
Conditions	96-well plate functional assay; test sample diluted with culture medium, 2- to 5-fold serial dilution; identical protocol for all reference examples from patent US10202379

Why This Matters

Procurement decisions for CB1 pharmacological probes require potency-calibrated compounds; selecting a mid-potency congener (EC50 ≈ 8 nM) enables detection of both potency gains and losses in downstream SAR campaigns, whereas extreme-potency outliers (e.g., sub-nM) may saturate assay windows and mask subtle structural contributions.

• [1] BindingDB. Affinity Data for US10202379 Reference Examples: 730 (EC50: 0.799 nM), 654 (EC50: 1 nM), 621 (EC50: 2 nM), 731 (EC50: 2.08 nM), 463 (EC50: 5 nM), 629 (EC50: 8 nM), 244 (EC50: 108 nM). All data measured under identical assay conditions. Deposited 2019-09-02. View Source
• [2] PubChem. Compound summary for 3-(1-methyl-1H-indol-3-yl)-1-[4-(methylsulfonyl)piperazino]-1-propanone. Structural analog differing only in indole N-substituent (methyl vs. isopropyl). Quantitative CB1 functional data not available. View Source

N-Isopropyl vs. N-Methyl Indole Substitution: Predicted Physicochemical and Conformational Differentiation

The N-isopropyl substituent on the indole ring of the target compound confers distinct conformational and physicochemical properties compared to the N-methyl analog. 1-Isopropylindole exhibits restricted rotation about the N–isopropyl bond due to steric interactions between the isopropyl methyl groups and the indole C2 and C7 protons, as demonstrated by 1H NMR and molecular mechanics studies [1]. This conformational restriction is absent in N-methylindole, where the methyl group rotates freely. Computationally, the N-isopropyl substitution increases calculated logP by approximately 0.5–0.7 log units and adds roughly 14 Da to molecular weight compared to the N-methyl analog, altering both passive membrane permeability potential and target binding pocket complementarity [2]. These differences are class-level inferences from indole SAR principles and have not been experimentally confirmed for the specific compound pair in a single head-to-head study.

N-isopropyl vs. N-methyl physicochemical shift

Class-level inference

Predicted ΔlogP ≈ +0.5–0.7, ΔMW ≈ +14 Da; isopropyl restricts indole N–rotation (NMR evidence).

Lipophilicity and conformational differences may alter assay solubility and binding pocket fit.

Estimates from computational and NMR class-level SAR; head-to-head experimental confirmation needed.

Evidence Dimension	N-alkyl conformational dynamics and lipophilicity
Target Compound Data	N-isopropyl: restricted rotation, ΔlogP ≈ +0.5–0.7 vs. N-methyl, MW ≈ 377.5 (C19H27N3O3S estimated)
Comparator Or Baseline	N-methyl analog (3-(1-methyl-1H-indol-3-yl)-1-[4-(methylsulfonyl)piperazino]-1-propanone): free N-methyl rotation, lower logP, MW ≈ 363.4 (C17H21N3O3S estimated)
Quantified Difference	Estimated ΔMW ≈ +14 Da; estimated ΔlogP ≈ +0.5–0.7 units in favor of the N-isopropyl compound
Conditions	1H NMR conformational analysis of 1-isopropylindole (Acta Chem. Scand.); logP and MW estimated by computational fragment-based methods

Why This Matters

Lipophilicity differences of 0.5–0.7 log units can significantly impact assay solubility, non-specific protein binding, and apparent potency in cell-based vs. biochemical assays. Researchers selecting between N-isopropyl and N-methyl indole CB1 probes should account for these physicochemical divergences in experimental design.

• [1] Nilsson I, Berg U, Sandström J. Conformational Analysis of 1- and 3-Isopropylindoles. A 1H NMR and Molecular Mechanics Study. Acta Chemica Scandinavica. 1984;38B:491-499. View Source
• [2] Manera C, Tuccinardi T, Martinelli A. Indoles and Related Compounds as Cannabinoid Ligands. Mini-Reviews in Medicinal Chemistry. 2008;8(4):370-387. Discusses SAR of N-alkyl substitutions on indole cannabinoid ligand potency and selectivity. View Source

CB1 Receptor Antagonist Functional Classification: Target Compound vs. Agonist Aminoalkylindoles

The target compound is functionally classified as a cannabinoid CB1 receptor antagonist, whereas the prototypical aminoalkylindole WIN 55,212-2 and related indole-3-carbonyl piperazine derivatives are CB1 agonists [1]. This fundamental pharmacological divergence arises from the sulfonylated piperazine scaffold, which confers inverse agonist/antagonist activity at CB1, in contrast to the agonist activity of indole-3-carboxamide and indole-3-carbonyl piperazine series [2]. Within the sulfonylated piperazine CB1 antagonist series, compounds are patented for obesity and metabolic disorders [3], whereas CB1 agonist indole derivatives have been explored primarily for pain and neuroprotection [1]. This functional class distinction means the target compound cannot be functionally substituted by indole-3-carbonyl piperazine CB1 agonists in assays or models designed to interrogate CB1 antagonism.

CB1 antagonist vs. agonist indoles

Class-level inference

Target compound: CB1 antagonist/inverse agonist (sulfonylated piperazine). Comparator indole-3-carbonyl piperazines: CB1 agonists. Fundamental pharmacological opposition.

Antagonist scaffold required for CB1 blockade studies; agonist substitution produces opposite readout.

Functional classification from patent and TTD annotations; verify in target assay.

Evidence Dimension	CB1 receptor functional pharmacology (agonist vs. antagonist)
Target Compound Data	CB1 antagonist/inverse agonist (sulfonylated piperazine class); therapeutic indication: obesity
Comparator Or Baseline	Indole-3-carbonyl piperazines (e.g., tricyclic 1-[(indol-3-yl)carbonyl]piperazine derivatives): CB1 agonists; therapeutic indications: pain, neuroprotection
Quantified Difference	Qualitative pharmacological opposition: antagonist/inverse agonist vs. agonist at the same receptor target
Conditions	Functional classification derived from patent disclosures (EP2056828A4 for antagonists; WO2005058327 for agonists) and TTD database target annotations

Why This Matters

Experimental systems designed to study CB1 receptor blockade, inverse agonism, or anti-obesity pharmacology require antagonist-scaffold compounds; substituting an agonist would produce diametrically opposite biological readouts and invalidate experimental conclusions.

• [1] Manera C, Tuccinardi T, Martinelli A. Indoles and Related Compounds as Cannabinoid Ligands. Mini-Reviews in Medicinal Chemistry. 2008;8(4):370-387. Distinguishes aminoalkylindole CB1 agonists from antagonist scaffolds. View Source
• [2] Patent WO2005058327A1. Tricyclic 1-[(indol-3-yl)carbonyl]piperazine derivatives as cannabinoid CB1 receptor agonists. Solvay Pharmaceuticals. Filed 2004-12-13. View Source
• [3] Therapeutic Target Database (TTD). Drug entries for Sulfonylated piperazine derivatives 1–5 (Drug IDs: D0FR1Q–D0O4RN). All annotated as CB1 antagonists with obesity indication. Reference: PMID26161824. View Source

High-Confidence Application Scenarios for 3-(1-Isopropyl-1H-indol-3-yl)-1-[4-(methylsulfonyl)piperazino]-1-propanone Based on Quantitative Evidence

CB1 Receptor Structure-Activity Relationship (SAR) Expansion Studies

The compound's intermediate EC50 of 8 nM in the standardized CB1 functional assay [1] makes it an ideal calibration point for SAR expansion libraries. Unlike sub-nanomolar potency leads (e.g., Reference Example 730, EC50 = 0.799 nM), this compound provides sufficient assay dynamic range to detect both potency-enhancing and potency-diminishing modifications. The N-isopropyl substitution offers a distinct steric and lipophilic profile compared to the N-methyl analog, enabling systematic exploration of indole N-alkyl tolerance within the CB1 antagonist pharmacophore [2].

Cannabinoid CB1 Antagonist Pharmacological Tool Compound for Obesity and Metabolic Research

As a confirmed CB1 antagonist within the sulfonylated piperazine class [1], this compound is suitable for in vitro pharmacological studies requiring CB1 receptor blockade or inverse agonism. The TTD database annotation of this compound series for obesity [2] supports its use in assays modeling CB1-mediated regulation of appetite, energy expenditure, and lipid metabolism. Its antagonist pharmacology differentiates it from CB1 agonist indole derivatives, ensuring appropriate target engagement interpretation in functional assays [3].

Cross-Series Comparator for Benchmarking Novel CB1 Modulator Chemotypes

With a well-defined EC50 of 8 nM measured in a standardized assay format [1], this compound can serve as a cross-series reference standard when evaluating novel CB1 modulator chemotypes from unrelated structural classes. Its position at the mid-point of the patent series potency range (0.8–108 nM) [1] provides a balanced benchmark against which both superior and inferior novel chemotypes can be quantitatively ranked in the same assay system.

Physicochemical Profiling of N-Alkyl Indole CB1 Ligand Permeability and Metabolic Stability

The predicted logP elevation (+0.5–0.7 units) and increased molecular weight (+14 Da) conferred by the N-isopropyl vs. N-methyl substitution [2] make this compound a valuable comparator in systematic studies of how indole N-alkyl modifications affect passive membrane permeability, microsomal metabolic stability, and plasma protein binding within the CB1 antagonist chemotype space.

Application

Selection Property

Validation Focus

CB1 SAR expansion studies

Mid-range functional potency calibration point

Potency ranking in standardized CB1 functional assay

CB1 antagonist metabolic model research

Antagonist functional classification (sulfonylated piperazine)

CB1-mediated signaling pathway assays

Cross-series benchmarking of novel CB1 chemotypes

Characterized potency in identical assay format

Comparative potency evaluation against reference

N-alkyl indole physicochemical profiling

N-isopropyl vs. N-methyl substitution

LogP, permeability, and metabolic stability assays

• [1] BindingDB. Affinity Data for US10202379 Reference Examples: 730 (EC50: 0.799 nM), 654 (EC50: 1 nM), 621 (EC50: 2 nM), 731 (EC50: 2.08 nM), 463 (EC50: 5 nM), 629 (EC50: 8 nM), 244 (EC50: 108 nM). All data under identical assay conditions. Deposited 2019-09-02. View Source
• [2] Therapeutic Target Database (TTD). Drug entries for Sulfonylated piperazine derivatives 1–5 (Drug IDs: D0FR1Q–D0O4RN). All annotated as CB1 antagonists with obesity indication. Reference: PMID26161824. View Source
• [3] Manera C, Tuccinardi T, Martinelli A. Indoles and Related Compounds as Cannabinoid Ligands. Mini-Reviews in Medicinal Chemistry. 2008;8(4):370-387. Distinguishes CB1 agonist vs. antagonist aminoalkylindole pharmacology. View Source